Cas no 2227864-54-0 ((1R)-3-amino-1-(5-nitrofuran-2-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(5-nitrofuran-2-yl)propan-1-ol
• CAS No: 2227864-54-0
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 5849234
• PubChem ID: 165714167
• Update Time: 2025-05-23

(1R)-3-amino-1-(5-nitrofuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(5-nitrofuran-2-yl)propan-1-ol
• 2227864-54-0
• EN300-1835219

• Inchi： 1S/C7H10N2O4/c8-4-3-5(10)6-1-2-7(13-6)9(11)12/h1-2,5,10H,3-4,8H2/t5-/m1/s1
• InChI Key： WOEVLQNTDZTDPR-RXMQYKEDSA-N
• SMILES： O1C(=CC=C1[C@@H](CCN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.06405680g/mol
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 105Ų

Additional information on (1R)-3-amino-1-(5-nitrofuran-2-yl)propan-1-ol

Comprehensive Overview of (1R)-3-amino-1-(5-nitrofuran-2-yl)propan-1-ol (CAS No. 2227864-54-0): Properties, Applications, and Research Insights

The compound (1R)-3-amino-1-(5-nitrofuran-2-yl)propan-1-ol, identified by its CAS No. 2227864-54-0, is a chiral nitrofuran derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 5-nitrofuran moiety and the (1R)-3-amino propanol chain, make it a valuable intermediate for drug discovery and development. Researchers are increasingly focusing on this compound due to its stereospecificity and potential bioactive properties.

In recent years, the demand for chiral building blocks like (1R)-3-amino-1-(5-nitrofuran-2-yl)propan-1-ol has surged, driven by advancements in asymmetric synthesis and targeted therapeutics. The nitrofuran group is known for its electron-withdrawing properties, which can enhance the reactivity of adjacent functional groups. This characteristic is particularly relevant in the design of enzyme inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance.

The compound's CAS No. 2227864-54-0 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthetic routes, spectroscopic data (e.g., NMR, IR), and solubility profiles. Recent studies highlight its utility in click chemistry and bioconjugation, making it a versatile tool for proteomics and chemical biology applications. These attributes position it as a hotspot for innovation in green chemistry and sustainable synthesis.

From a regulatory perspective, (1R)-3-amino-1-(5-nitrofuran-2-yl)propan-1-ol is not classified as a hazardous substance, which simplifies its handling and transportation. However, researchers must adhere to standard laboratory safety protocols when working with nitrofuran derivatives. The compound's stability under various pH conditions and compatibility with common organic solvents further enhance its practicality in high-throughput screening and combinatorial chemistry.

Emerging applications of CAS No. 2227864-54-0 include its role in metal-organic frameworks (MOFs) and catalysis. Its ability to coordinate with transition metals opens doors for designing novel heterogeneous catalysts. Additionally, the amino-propanol segment offers opportunities for derivatization, enabling the creation of tailored ligands for asymmetric hydrogenation reactions—a key area in pharmaceutical manufacturing.

In summary, (1R)-3-amino-1-(5-nitrofuran-2-yl)propan-1-ol (CAS No. 2227864-54-0) represents a multifaceted compound with broad relevance in modern chemistry. Its integration into drug discovery pipelines and material science underscores its value as a research enabler. Future studies may explore its structure-activity relationships and biodegradability, addressing pressing questions in environmental chemistry and molecular design.